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Compound of Interest

Compound Name: 3-Methyl-2-penten-1-ol

CAS No.: 30801-95-7

Cat. No.: B3423572

Get Quote

Abstract: This document provides a comprehensive technical guide for researchers, chemists,

and drug development professionals on the principal catalytic reactions involving 3-Methyl-2-
penten-1-ol. As a versatile C6 allylic alcohol, this molecule serves as a valuable building block

in organic synthesis. This guide moves beyond simple procedural lists to explain the causality

behind experimental choices, ensuring that each protocol is a self-validating system. We will

explore key transformations including selective hydrogenation and oxidation, providing

detailed, field-proven protocols, mechanistic insights, and data interpretation guidelines.

Introduction: The Synthetic Versatility of 3-Methyl-2-
penten-1-ol
3-Methyl-2-penten-1-ol is a primary allylic alcohol with the chemical formula C₆H₁₂O.[1][2][3]

Its structure, featuring a reactive hydroxyl group and a trisubstituted double bond, makes it a

valuable intermediate for the synthesis of fine chemicals, fragrances, and more complex

molecular architectures. The strategic application of catalysis allows for the selective

transformation of either functional group, unlocking a diverse range of derivative products. This

guide focuses on the practical application of catalytic systems to achieve high-yield, selective

conversions of this substrate.
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Physicochemical Properties
A summary of the key physical and chemical properties of 3-Methyl-2-penten-1-ol is provided

for quick reference.

Property Value Source

Molecular Formula C₆H₁₂O [1][2][3]

Molecular Weight 100.16 g/mol [1][2]

IUPAC Name (2E)-3-methylpent-2-en-1-ol [2]

Appearance Liquid

Hazards
Flammable liquid and vapor;

Causes skin and eye irritation
[3]

Core Catalytic Transformations & Mechanistic
Rationale
The reactivity of 3-Methyl-2-penten-1-ol is dominated by its two primary functional groups: the

carbon-carbon double bond and the allylic hydroxyl group. The choice of catalyst is paramount

as it dictates which functional group is addressed and the nature of the resulting

transformation.
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Caption: Key catalytic pathways for 3-Methyl-2-penten-1-ol.

Catalytic Hydrogenation: Saturating the Double Bond
Hydrogenation is a fundamental process for converting unsaturated compounds into their

saturated analogues.[4] In the case of 3-Methyl-2-penten-1-ol, this reaction targets the

carbon-carbon double bond to produce 3-Methyl-1-pentanol, a saturated primary alcohol.

Causality of Catalyst Selection: Heterogeneous catalysts like Palladium on Carbon (Pd/C) or

Platinum Dioxide (PtO₂) are industry standards for this transformation. Palladium has a high

affinity for adsorbing hydrogen and activating the π-system of the alkene, facilitating the

addition of hydrogen atoms across the double bond at a lower energy barrier. The reaction

proceeds on the catalyst surface, and upon completion, the saturated product desorbs,

allowing the catalyst to be recovered and reused. The process involves the cleavage of the

double bond and the addition of hydrogen atoms.[4] This type of reaction converts an alkene

into an alkane.[4][5]
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Selective Oxidation: Formation of Aldehydes
The oxidation of a primary alcohol can yield either an aldehyde or a carboxylic acid. To stop the

oxidation at the aldehyde stage, especially with an allylic alcohol, a mild and selective oxidizing

agent is required.

Causality of Reagent Selection: Chromium(VI) reagents such as Pyridinium Chlorochromate

(PCC) are effective for the controlled oxidation of primary alcohols to aldehydes.[6] PCC is a

milder oxidant compared to reagents like potassium permanganate or chromic acid, which

minimizes the risk of over-oxidation to the carboxylic acid. The reaction mechanism involves

the formation of a chromate ester intermediate, followed by an E2 elimination to yield the

aldehyde, water, and a reduced chromium species. The allylic nature of the alcohol in 3-
Methyl-2-penten-1-ol makes it susceptible to oxidation, and PCC provides the necessary

control to isolate the desired α,β-unsaturated aldehyde, 3-Methyl-2-pentenal.

Allylic Rearrangements and Isomerization
Allylic alcohols can undergo rearrangement reactions, often catalyzed by acids, where the

hydroxyl group and the double bond shift positions.[7] This can lead to the formation of

isomeric alcohols. For instance, acid-catalyzed rearrangement could potentially lead to the

formation of the tertiary alcohol, 3-methyl-1-penten-3-ol.[7] While not always the desired

pathway, understanding this potential side reaction is crucial for reaction design and purification

strategies.

Detailed Application Protocols
The following protocols are designed to be robust and reproducible. Adherence to safety

guidelines is mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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